
2-Bromo-3-fluoro-6-nitrophenol melting point
and boiling point

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Bromo-3-fluoro-6-nitrophenol

Cat. No.: B177838 Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Bromo-3-fluoro-6-nitrophenol,
a halogenated nitrophenol derivative with potential applications in synthetic chemistry and drug

discovery. This document is intended to serve as a valuable resource for researchers by

consolidating available data on its physicochemical properties, synthesis, and safety

considerations.

Compound Identification and Structure
2-Bromo-3-fluoro-6-nitrophenol is a substituted aromatic compound with the chemical

formula C₆H₃BrFNO₃.[1] Its structure is characterized by a phenol ring substituted with a

bromine atom at the second position, a fluorine atom at the third position, and a nitro group at

the sixth position relative to the hydroxyl group.

Molecular Structure:

Caption: Chemical structure of 2-Bromo-3-fluoro-6-nitrophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b177838?utm_src=pdf-interest
https://www.benchchem.com/product/b177838?utm_src=pdf-body
https://www.benchchem.com/product/b177838?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-fluoro-6-nitrophenol
https://www.benchchem.com/product/b177838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A comprehensive understanding of a compound's physicochemical properties is fundamental

for its application in research and development. The following table summarizes the available

data for 2-Bromo-3-fluoro-6-nitrophenol.

Property Value Source

Molecular Formula C₆H₃BrFNO₃ PubChem[1]

Molecular Weight 235.99 g/mol PubChem[1]

CAS Number 103979-08-4 PubChem[1]

Melting Point Data not available BIOFOUNT[2]

Boiling Point Data not available BIOFOUNT[2]

Note on Melting and Boiling Points: As of the latest update of this guide, experimentally

determined melting and boiling points for 2-Bromo-3-fluoro-6-nitrophenol are not publicly

available. Researchers should exercise caution and may need to determine these values

experimentally for their specific applications. For context, a structurally similar compound, 2-

Bromo-6-nitrophenol, has a reported melting point of 66-70 °C.[3] However, the presence of the

fluorine atom in the target molecule is expected to influence its physical properties.

Synthesis
Halogenated nitrophenols are typically synthesized through electrophilic substitution reactions

on a phenol or substituted phenol precursor. While a specific, detailed experimental protocol for

the synthesis of 2-Bromo-3-fluoro-6-nitrophenol is not readily available in the searched

literature, a general synthetic approach can be inferred from related preparations.

A plausible synthetic route would involve the nitration of 2-bromo-3-fluorophenol. This

precursor, however, is not a common starting material. A more likely multi-step synthesis might

involve:

Fluorination of a suitable bromophenol derivative.

Bromination of a fluorophenol derivative.
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Nitration of the resulting 2-bromo-3-fluorophenol.

The nitration step would likely employ a mixture of nitric acid and sulfuric acid under carefully

controlled temperature conditions to ensure regioselectivity and prevent over-nitration or side

reactions.

Illustrative Synthetic Workflow:

Caption: A potential synthetic workflow for 2-Bromo-3-fluoro-6-nitrophenol.

Applications in Research and Drug Development
Halogenated and nitrated phenolic compounds are valuable intermediates in organic synthesis

and have been explored for various applications in drug discovery and materials science. The

presence of multiple reactive sites on 2-Bromo-3-fluoro-6-nitrophenol—the hydroxyl, nitro,

and halo groups—makes it a versatile building block.

Medicinal Chemistry: The phenol group can be derivatized to form ethers or esters, while the

nitro group can be reduced to an amine, which is a key functional group in many

pharmaceuticals. The bromo and fluoro substituents can modulate the compound's

lipophilicity, metabolic stability, and binding interactions with biological targets.

Agrochemicals: Nitrophenols have been investigated for their use as herbicides and

fungicides.

Material Science: The aromatic and polar nature of the compound suggests potential

applications in the development of dyes, polymers, and other functional materials.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

2-Bromo-3-fluoro-6-nitrophenol.

Hazard Identification:

Based on GHS classifications from available sources, 2-Bromo-3-fluoro-6-nitrophenol is
considered:
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Harmful if swallowed.[1]

Harmful in contact with skin.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.[1]

May cause respiratory irritation.[1]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water

afterward. Seek immediate medical attention.

Conclusion
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2-Bromo-3-fluoro-6-nitrophenol is a chemical compound with significant potential as a

synthetic intermediate in various fields, particularly in drug discovery and development. While

key physicochemical data such as its melting and boiling points are not yet publicly

documented, its structural features suggest a high degree of reactivity and versatility.

Researchers working with this compound should proceed with appropriate safety measures

and may need to perform their own characterization to determine its physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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